3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide

• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-3-fluorobenzamide
• InChI: InChI=1S/C14H20FNO/c1-9(2)13(10(3)4)16-14(17)11-6-5-7-12(15)8-11/h5-10,13H,1-4H3,(H,16,17)
• InChI Key: SEBFNCCIURCYGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)NC(=O)C1=CC(=CC=C1)F
• Molecular Formula: C14H20FNO
• Molecular Weight: 237.31 g/mol

Description

3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is also known by its chemical name, LY2886721, and belongs to the class of benzamide derivatives.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide involves the inhibition of enzymatic activity by binding to the active site of the target enzyme. It has been shown to exhibit selectivity towards specific HDAC and PDE isoforms, which makes it a promising candidate for the development of targeted therapies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide are dependent on the specific target enzyme and isoform inhibited. Studies have shown that inhibition of HDACs can lead to alterations in gene expression and cell differentiation, while inhibition of PDEs can lead to increased intracellular levels of cyclic nucleotides and subsequent downstream effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide is its selectivity towards specific HDAC and PDE isoforms, which makes it a promising candidate for the development of targeted therapies. However, its potency and selectivity can also pose challenges in terms of off-target effects and toxicity. Additionally, the synthesis of this compound can be complex and time-consuming, which can limit its widespread use in lab experiments.

Future Directions

There are several future directions for the research and development of 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide. One potential area of application is in the treatment of cancer, as HDAC inhibitors have shown promise in the treatment of various types of cancer. Additionally, the development of more selective and potent PDE inhibitors could have implications for the treatment of various cardiovascular and respiratory diseases. Further research is also needed to better understand the potential off-target effects and toxicity of this compound, as well as to optimize its synthesis and formulation for use in clinical settings.
In conclusion, 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide is a promising compound with potential applications in drug discovery and development. Its selectivity towards specific HDAC and PDE isoforms makes it a promising candidate for the development of targeted therapies, although further research is needed to better understand its potential effects and limitations.

Synthesis Methods

The synthesis of 3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide involves a multi-step process that includes the reaction of 3-fluorobenzoyl chloride with 1-isopropyl-2-methylpropylamine, followed by the addition of sodium hydroxide and further purification steps.

Scientific Research Applications

3-fluoro-N-(1-isopropyl-2-methylpropyl)benzamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including histone deacetylases (HDACs) and phosphodiesterases (PDEs).